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Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B1364162

The following table summarizes key safety and toxicity data for four prominent LOHC materials:
Toluene and its hydrogenated form Methylcyclohexane, Dibenzyltoluene (DBT), and N-
Ethylcarbazole (NEC). This data is essential for a comparative risk assessment in a laboratory
or industrial setting.
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N-
Methylcyclohe  Dibenzyltoluen
Property Toluene Ethylcarbazole
Xane e (DBT)
(NEC)
Chemical
C7Hs C7Haa C21Hz0 Ci4Hi3N
Formula
Molecular Weight
92.14 98.19 272.40 195.26
(g/mol)
Flash Point (°C) 4[1] -4[2][3] 212[4] 138
48 hPa at 0.00101 Pa at
Vapor Pressure 29 hPa at 20°C <1 hPa at 20°C
20°CJ[2] 20°C[4]
Acute Oral
Toxicity (LD50, >2000 mg/kg Not available >2000 mg/kg Not available
rat)
) o o Causes skin Slightly Strong eye and
Skin Irritation Irritating L o o
irritation[2][3] irritating[4] skin irritant[5][6]

Toxic to aquatic

Very toxic to

aquatic life with

May cause long

lasting harmful

Hazardous to the

Aquatic Toxicity ) ] ] aquatic
life long lasting effects to aquatic ]
, environment
effects[2][3] life[4][7]
Mutagenicity ) ) Not expected to .
Not mutagenic Not available ) Not available
(Ames Test) be mutagenic[4]
- - No concern for
_ o Not classified as Not classified as , _ ,
Carcinogenicity carcinogenic Not available

a carcinogen

a carcinogen|3]

potential[4]

Key Experimental Protocols

The data presented above is derived from standardized experimental protocols. Understanding

these methodologies is crucial for interpreting the results and designing further studies.
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Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is used to determine the acute oral toxicity of a substance.[8][9][10][11]

e Principle: A stepwise procedure is used where a small number of animals are dosed at a
defined level. The outcome of this step (mortality or survival) determines the dosage for the
next step.

¢ Animal Model: Typically, rats of a single sex (usually females) are used.[12]
e Procedure:
o Animals are fasted prior to dosing.
o The substance is administered orally in a single dose.
o Animals are observed for mortality and clinical signs of toxicity for at least 14 days.[8]

o The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight.[9]

o Endpoint: The test allows for the classification of the substance into a toxicity category based
on the observed mortality at different dose levels.

Aquatic Toxicity - Daphnia sp. Acute Immobilisation Test
(OECD 202)

This test assesses the acute toxicity of substances to aquatic invertebrates.[5][13][14][15][16]

e Principle: Young daphnids (Daphnia magna) are exposed to the test substance in a graded
series of concentrations for 48 hours.[13][15]

o Organism:Daphnia magna, less than 24 hours old at the start of the test.[15]
e Procedure:

o Daphnids are placed in test solutions of at least five different concentrations.
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o The number of immobilized daphnids is recorded at 24 and 48 hours.[15]

o Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.[13]

» Endpoint: The primary endpoint is the median effective concentration (EC50) at 48 hours,
which is the concentration that immobilizes 50% of the daphnids.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of chemical
substances.[17][18][19][20]

Principle: The test uses several strains of bacteria (Salmonella typhimurium and Escherichia
coli) with pre-existing mutations that render them unable to synthesize an essential amino
acid (e.g., histidine). The test substance is evaluated for its ability to cause a reverse
mutation, allowing the bacteria to grow on a medium lacking the amino acid.[18][19]

Procedure:

o The bacterial strains are exposed to the test substance at various concentrations, both
with and without a metabolic activation system (S9 mix from rat liver).[17]

o The treated bacteria are plated on a minimal agar medium.
o After incubation, the number of revertant colonies is counted.

Endpoint: A substance is considered mutagenic if it causes a concentration-related increase
in the number of revertant colonies compared to the negative control.

Flash Point by Pensky-Martens Closed Cup Tester
(ASTM D93)

This method determines the lowest temperature at which the vapors of a liquid will ignite.[1][21]
[22][23][24]

e Principle: A sample of the liquid is heated in a closed cup at a controlled rate while being
stirred. An ignition source is periodically directed into the cup.[24]
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o Apparatus: A manual or automated Pensky-Martens closed-cup apparatus is used.
e Procedure:
o The sample is heated at a specified rate.
o The stirrer is stopped at regular temperature intervals, and an ignition source is applied.

» Endpoint: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors above the liquid to flash.

Vapor Pressure of Petroleum Products (Mini Method)
(ASTM D5191)

This test method determines the total vapor pressure of volatile liquid petroleum products.[25]

o Principle: A small volume of a chilled, air-saturated sample is introduced into a temperature-
controlled, evacuated chamber. The resulting pressure in the chamber is measured.

o Apparatus: An automated vapor pressure instrument is used.
e Procedure:
o The sample chamber is evacuated and its temperature is stabilized.

o A known volume of the liquid sample is drawn into a syringe and then injected into the
chamber.

o The pressure is recorded when it reaches a stable value.
o Endpoint: The measured pressure is converted to the desired vapor pressure unit.

Visualization of LOHC Safety and Toxicity Factors

The following diagram illustrates the logical relationships between the key factors influencing
the safety and toxicity profile of LOHC materials.
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Caption: Factors influencing LOHC safety and toxicity.
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This guide provides a foundational understanding of the comparative safety and toxicity of
different LOHC materials. For in-depth risk assessments, it is crucial to consult the full safety
data sheets and original research publications for each specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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